Cas no 53704-77-1 (1H-Imidazole, 4-phenyl-1-(phenylmethyl)-)

• Product Name: 1H-Imidazole, 4-phenyl-1-(phenylmethyl)-
• CAS No: 53704-77-1
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 356600
• PubChem ID: 2927458
• Update Time: 2025-04-19

1H-Imidazole, 4-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-phenyl-1-(phenylmethyl)-
• 1-benzyl-4-phenylimidazole
• 1-benzyl-4-phenyl-1h-imidazole
• DTXSID00387868
• SCHEMBL1346083
• 4-phenylimidazole (4-PI) derivative, 20
• UDWGOYHXWHWLAW-UHFFFAOYSA-N
• 4-phenyl-1-(phenylmethyl)-1H-imidazole
• SR-01000251943
• BDBM24658
• 53704-77-1
• SR-01000251943-1
• CHEMBL456533
• Cambridge id 7121659

• Inchi： 1S/C16H14N2/c1-3-7-14(8-4-1)11-18-12-16(17-13-18)15-9-5-2-6-10-15/h1-10,12-13H,11H2
• InChI Key： UDWGOYHXWHWLAW-UHFFFAOYSA-N
• SMILES： N1(C=NC(C2C=CC=CC=2)=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.11582
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82